Cas no 1629456-94-5 (5-(2-azidoethyl)-6-bromo-1,3-dioxaindane)

• Product Name: 5-(2-azidoethyl)-6-bromo-1,3-dioxaindane
• CAS No: 1629456-94-5
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 6180624
• PubChem ID: 165943891
• Update Time: 2025-11-03

5-(2-azidoethyl)-6-bromo-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-6-bromo-1,3-dioxaindane
• EN300-1991485
• 1629456-94-5

• Inchi： 1S/C9H8BrN3O2/c10-7-4-9-8(14-5-15-9)3-6(7)1-2-12-13-11/h3-4H,1-2,5H2
• InChI Key： GFBTZJQIVNWEOA-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CCN=[N+]=[N-])OCO2

Computed Properties

• Exact Mass: 268.97999g/mol
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.8Ų

Additional information on 5-(2-azidoethyl)-6-bromo-1,3-dioxaindane

5-(2-Azidoethyl)-6-Bromo-1,3-Dioxaindane: A Comprehensive Overview

5-(2-Azidoethyl)-6-Bromo-1,3-Dioxaindane is a compound with the CAS number 1629456-94-5, representing a unique structure in the realm of organic chemistry. This compound is characterized by its dioxaindane framework, which serves as a versatile platform for various chemical modifications. The presence of an azide group (-N₃) and a bromine atom introduces functional diversity, making it a valuable substrate for research and development in multiple fields.

The dioxaindane moiety at the core of this compound is a bicyclic structure consisting of a six-membered ring fused with a two-membered oxygen-containing ring. This structural feature contributes to the compound's stability and reactivity. The azide group attached to the ethyl chain at position 5 imparts nucleophilic properties, while the bromine atom at position 6 introduces electrophilic characteristics. This combination makes 5-(2-Azidoethyl)-6-Bromo-1,3-Dioxaindane an ideal candidate for exploring click chemistry reactions, such as the Huisgen cycloaddition.

Recent studies have highlighted the potential of dioxaindane derivatives in drug discovery. The compound's ability to undergo various transformations allows for the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, researchers have utilized this compound as a precursor for synthesizing inhibitors targeting specific enzymes involved in neurodegenerative diseases. The azide group has been exploited in click chemistry to attach bioactive moieties, enhancing the compound's therapeutic potential.

In addition to its role in medicinal chemistry, 5-(2-Azidoethyl)-6-Bromo-1,3-Dioxaindane has found applications in materials science. The bromine atom can be substituted with other functional groups to create polymers with enhanced mechanical properties. Recent advancements in polymer synthesis have demonstrated how such modifications can lead to materials with improved durability and flexibility, making them suitable for industrial applications.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the dioxaindane ring through cyclization reactions and subsequent functionalization to introduce the azide and bromine groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

The application of dioxaindane-based compounds extends into biotechnology as well. The azide group enables conjugation with biomolecules such as proteins and nucleic acids, facilitating their tracking and analysis in vitro and in vivo. Recent studies have employed this compound as a tagging agent in fluorescence imaging techniques, providing insights into cellular processes at molecular levels.

In conclusion, 5-(2-Azidoethyl)-6-Bromo-1,3-Dioxaindane stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and biotechnology. As ongoing research continues to uncover new applications and improvements in synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge.